SUPRAPhos ligands for the regioselective rhodium catalyzed hydroformylation of styrene forming the linear aldehyde†

Dalton Transactions Pub Date: 2009-01-23 DOI: 10.1039/B818665K

Abstract

We report SUPRAphos-based rhodium catalysts that are unusually regioselective in the hydroformylation of styrene at low temperatures (40 °C) producing mainly the linear aldehyde (72%). This ligand-specific phenomenon is observed for two rhodium catalysts with heterobidentate phosphine–phosphoramidite ligands. We propose that the high selectivity for the linear product is caused by enhanced β-hydride elimination, due to specific substrate–ligand interactions, most likely π–π interactions.

Graphical abstract: SUPRAPhos ligands for the regioselective rhodium catalyzed hydroformylation of styrene forming the linear aldehyde
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